Cas no 1697931-08-0 (7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1697931-08-0
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 6383224
• PubChem ID: 103314763
• Update Time: 2025-10-31

7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• Imidazo[1,2-a]pyrimidine, 2,3,5,6,7,8-hexahydro-7-methyl-5-(trifluoromethyl)-
• 1697931-08-0
• 7-Methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1118192

• Inchi： 1S/C8H12F3N3/c1-5-4-6(8(9,10)11)14-3-2-12-7(14)13-5/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： AVWGGAFTMNFEFE-UHFFFAOYSA-N
• SMILES： C12=NCCN1C(C(F)(F)F)CC(C)N2

Computed Properties

• Exact Mass: 207.09833188g/mol
• Monoisotopic Mass: 207.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 213.1±43.0 °C(Predicted)
• pka: 12.91±0.60(Predicted)

Additional information on 7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

Professional Introduction to Compound with CAS No 1697931-08-0 and Product Name: 7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

Compound with the CAS number 1697931-08-0 and the product name 7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the imidazo[1,2-apyrimidine] class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery. The structural features of this compound, particularly the presence of a methyl group at the 7-position and a trifluoromethyl group at the 5-position, contribute to its unique chemical properties and biological interactions.

The imidazo[1,2-apyrimidine] scaffold is known for its versatility in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological effects. These include antiviral, anticancer, anti-inflammatory, and antimicrobial activities. The specific substitution pattern in 7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine enhances its binding affinity to various biological targets. The trifluoromethyl group is particularly noteworthy as it is a common pharmacophore that improves metabolic stability and binding interactions with enzymes and receptors.

Recent studies have highlighted the importance of imidazo[1,2-apyrimidine] derivatives in the development of novel therapeutic agents. For instance, research has demonstrated that compounds within this class can modulate key signaling pathways involved in diseases such as cancer and inflammation. The structural rigidity provided by the fused imidazole and pyrimidine rings allows for precise tuning of electronic and steric properties. This flexibility is crucial for designing molecules that can effectively interact with biological targets at the molecular level.

In the context of oncology research,7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine has shown promising results in preclinical studies. Its ability to inhibit specific kinases and other enzymes implicated in tumor growth has made it a candidate for further development into an anticancer therapeutic. Additionally, trifluoromethyl-containing analogs have been reported to exhibit enhanced bioavailability due to improved lipophilicity and metabolic resistance.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often utilized to construct the core imidazo[1,2-apyrimidine] ring system. The introduction of the methyl and trifluoromethyl groups is achieved through carefully selected electrophilic or nucleophilic substitution reactions.

Biological evaluation of 7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine has revealed interesting interactions with various proteins and enzymes. Computational modeling studies have been instrumental in understanding these interactions at an atomic level. Molecular docking simulations have predicted favorable binding modes with targets such as Janus kinases (JAKs) and tyrosine kinases (TYKs), which are relevant in inflammatory and autoimmune diseases.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. The unique electronic distribution induced by the trifluoromethyl group disrupts bacterial cell wall synthesis and membrane integrity. This makes it a promising candidate for developing novel antibiotics against drug-resistant strains.

Regulatory considerations play a crucial role in advancing compounds like 7-methyl-5-(trifluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently. Preclinical toxicology studies are conducted to assess safety profiles before human testing begins.

The future direction of research on this compound includes exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will guide further optimization efforts. Additionally, combination therapies involving this compound with other drugs may enhance therapeutic efficacy while minimizing side effects.

The impact of computational chemistry on drug discovery cannot be overstated. Techniques such as high-throughput virtual screening have accelerated the identification of lead compounds like 7-methyl-5-(trifluoromethyl)-2H,3H,5H-,6